Cas no 1706462-01-2 (6-(1H-indol-1-yl)pyrimidin-4-amine)

• Product Name: 6-(1H-indol-1-yl)pyrimidin-4-amine
• CAS No: 1706462-01-2
• MF: C₁₂H₁₀N₄
• MW: 210.23460149765
• CID: 5580329
• Update Time: 2025-06-07

6-(1H-indol-1-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-(1H-indol-1-yl)pyrimidin-4-amine
• 4-Pyrimidinamine, 6-(1H-indol-1-yl)-

• Inchi： 1S/C12H10N4/c13-11-7-12(15-8-14-11)16-6-5-9-3-1-2-4-10(9)16/h1-8H,(H2,13,14,15)
• InChI Key： GVUHHXUNRKDNKP-UHFFFAOYSA-N
• SMILES： C1=NC(N2C3=C(C=CC=C3)C=C2)=CC(N)=N1

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 366.8±42.0 °C(Predicted)
• pka: 4.74±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 6-(1H-indol-1-yl)pyrimidin-4-amine

Introduction to 6-(1H-indol-1-yl)pyrimidin-4-amine (CAS No. 1706462-01-2)

6-(1H-indol-1-yl)pyrimidin-4-amine, with the CAS number 1706462-01-2, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrimidine core and an indole substituent. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 6-(1H-indol-1-yl)pyrimidin-4-amine is particularly intriguing due to the presence of the indole moiety, which is a common scaffold in many biologically active molecules. Indoles are known for their diverse pharmacological properties, including anti-inflammatory, antitumor, and neuroprotective effects. The pyrimidine ring, on the other hand, is a fundamental component in nucleic acids and is often found in drugs targeting various diseases, such as cancer and viral infections.

Recent studies have highlighted the potential of 6-(1H-indol-1-yl)pyrimidin-4-amine in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound can modulate specific receptors in the central nervous system, potentially offering neuroprotective benefits. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 6-(1H-indol-1-yl)pyrimidin-4-amine exhibits potent activity against oxidative stress and inflammation, key factors in the progression of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 6-(1H-indol-1-yl)pyrimidin-4-amine has also shown promise in cancer research. Preclinical studies have indicated that this compound can inhibit the growth of various cancer cell lines by interfering with specific signaling pathways. A recent publication in Cancer Research reported that 6-(1H-indol-1-yl)pyrimidin-4-amine effectively targets the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer. This pathway plays a crucial role in cell proliferation, survival, and metabolism, making it an attractive target for therapeutic intervention.

The pharmacokinetic properties of 6-(1H-indol-1-yl)pyrimidin-4-amine have also been extensively studied. Initial findings suggest that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the drug can effectively reach its target site and exert its intended biological effects without causing significant toxicity or adverse side effects. A study published in the European Journal of Pharmaceutical Sciences evaluated the oral bioavailability and plasma stability of 6-(1H-indol-1-yl)pyrimidin-4-amine, demonstrating its potential as an orally administered therapeutic agent.

Clinical trials are currently underway to further investigate the safety and efficacy of 6-(1H-indol-1-yl)pyrimidin-4-amine. Early-phase trials have shown promising results, with patients exhibiting good tolerability and preliminary evidence of therapeutic benefit. These trials are crucial for validating the preclinical findings and determining the optimal dosing regimens for different patient populations.

In conclusion, 6-(1H-indol-1-yl)pyrimidin-4-amine (CAS No. 1706462-01-2) represents a promising candidate for the development of new therapeutic agents targeting neurodegenerative diseases and cancer. Its unique chemical structure and favorable pharmacological properties make it an attractive molecule for further research and development. As ongoing studies continue to elucidate its mechanisms of action and clinical potential, it is anticipated that this compound will play a significant role in advancing medical treatments for these challenging conditions.